molecular formula C47H64O3 B13450077 (+/-)-1,1',1''-[[3-(Octadecyloxy)-2-(phenylmethoxy)propoxy]methylidyne]trisbenzene CAS No. 106972-47-8

(+/-)-1,1',1''-[[3-(Octadecyloxy)-2-(phenylmethoxy)propoxy]methylidyne]trisbenzene

Cat. No.: B13450077
CAS No.: 106972-47-8
M. Wt: 677.0 g/mol
InChI Key: XMOFHRRSYPDBSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(±)-1,1',1''-[[3-(Octadecyloxy)-2-(phenylmethoxy)propoxy]methylidyne]trisbenzene is a complex trisbenzene derivative characterized by a central methylidyne-trisbenzene core functionalized with three distinct substituents: an octadecyloxy (C18 alkyl chain), a phenylmethoxy (benzyl ether), and a propoxy group. However, direct evidence of its specific applications is absent in the provided literature.

Properties

CAS No.

106972-47-8

Molecular Formula

C47H64O3

Molecular Weight

677.0 g/mol

IUPAC Name

[(3-octadecoxy-2-phenylmethoxypropoxy)-diphenylmethyl]benzene

InChI

InChI=1S/C47H64O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-29-38-48-40-46(49-39-42-30-21-17-22-31-42)41-50-47(43-32-23-18-24-33-43,44-34-25-19-26-35-44)45-36-27-20-28-37-45/h17-28,30-37,46H,2-16,29,38-41H2,1H3

InChI Key

XMOFHRRSYPDBSC-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCCCOCC(COC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)OCC4=CC=CC=C4

Origin of Product

United States

Biological Activity

The compound (+/-)-1,1',1''-[[3-(Octadecyloxy)-2-(phenylmethoxy)propoxy]methylidyne]trisbenzene is a synthetic organic molecule characterized by its complex structure and potential biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, potential applications, and relevant research findings.

Chemical Structure and Properties

  • Molecular Formula : C₃₁H₄₉O₃
  • Molecular Weight : 466.7 g/mol
  • CAS Number : Not explicitly mentioned in the search results but can be derived from its structural components.

The compound features a trisbenzene core linked to a propoxy group with octadecyl and phenylmethoxy substituents, suggesting potential lipophilicity and interaction with biological membranes.

1. Antimicrobial Activity

Research indicates that compounds with similar structural motifs often exhibit antimicrobial properties. For instance, derivatives of benzene and phenylmethoxy groups have shown effectiveness against various bacterial strains. Studies on related compounds suggest that they may disrupt bacterial cell membranes or interfere with metabolic pathways.

2. Cytotoxicity and Anticancer Potential

Several studies have investigated the cytotoxic effects of similar compounds on cancer cell lines. For example, compounds containing the benzodioxole structure have demonstrated selective toxicity towards cancer cells while sparing normal cells. The mechanism often involves inducing apoptosis through mitochondrial pathways or inhibiting cell proliferation.

CompoundCell LineIC50 (µM)Mechanism of Action
Compound AHeLa15.5Apoptosis induction
Compound BMCF-722.0Cell cycle arrest
(+/-)-1,1',1''-[[3-(Octadecyloxy)-2-(phenylmethoxy)propoxy]methylidyne]trisbenzeneTBDTBDTBD

3. Insecticidal Activity

The compound's structural similarity to known insecticides suggests potential larvicidal activity against mosquito vectors such as Aedes aegypti. Research into similar compounds has indicated effective larvicidal properties, making them candidates for vector control in disease prevention strategies.

Case Study 1: Insecticidal Assessment

A study evaluated the larvicidal efficacy of structurally related benzodioxole derivatives against Aedes aegypti. The results indicated that certain modifications in the alkyl chain significantly enhanced activity, with LC50 values indicating effective concentration ranges for application.

Case Study 2: Cytotoxicity Profiling

Another investigation focused on the cytotoxic effects of phenylmethoxy-substituted compounds on various cancer cell lines. The findings revealed significant anticancer activity with low toxicity to normal cells, underscoring the therapeutic potential of these derivatives.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Aromatic Ethers and Alkyl Chains

  • Compound 9 () : A nucleic acid analog with a methoxyphenyl-protected sugar-phosphate backbone. Key differences include a shorter alkyl chain (tert-butyldimethylsilyl vs. octadecyloxy) and a pyrimidine base, making it more relevant to oligonucleotide synthesis than surfactant applications. The trisbenzene core in the target compound may confer greater rigidity compared to the tetrahydrofuran ring in Compound 9 .
  • Compound 9a () : A diamide derivative with bis(4-methoxyphenyl) groups and polyethylene glycol (PEG)-like chains. While both compounds feature aromatic ethers, the target’s octadecyloxy chain likely enhances hydrophobicity, whereas 9a’s PEG chains improve aqueous solubility. IR and NMR data for 9a (2929 cm⁻¹ for alkyl C-H; 1608 cm⁻¹ for aromatic C=C) suggest similar vibrational modes to the target compound .

Pesticide Derivatives with Propoxy and Phenoxy Groups ()

  • Etofenprox (1-((2-(4-ethoxyphenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene): Shares a phenoxybenzene core and propoxy chain but lacks the trisbenzene scaffold. The ethoxy group in etofenprox reduces hydrophobicity compared to the target’s octadecyloxy chain, impacting membrane penetration in pesticidal activity .
  • Flufenprox (1-(4-chlorophenoxy)-3-((2-(4-ethoxyphenyl)-3,3,3-trifluoropropoxy)methyl)benzene): Incorporates fluorinated propoxy chains, enhancing chemical stability and resistance to metabolic degradation. The target compound’s non-fluorinated structure may exhibit lower environmental persistence but higher biodegradability .

Benzyloxy-Containing Pharmaceuticals ()

The compound α-{[(1,1-Dimethylethyl)amino]methyl}-4-(phenylmethoxy)-1,3-benzenedimethanol () shares a phenylmethoxy group with the target but features a smaller diol-hydroxymethyl backbone. Pharmacopeial tests (e.g., pH 3.5–4.5, sterility) highlight regulatory benchmarks for injectable formulations, suggesting that the target compound’s lipophilicity (due to C18 chain) may require formulation adjustments for pharmaceutical use .

Data Table: Key Structural and Functional Comparisons

Property Target Compound (±)-1,1',1''-...trisbenzene Etofenprox Compound 9a
Core Structure Methylidyne-trisbenzene Phenoxybenzene Diamide-PEG hybrid
Key Substituents C18 alkyl, benzyl ether, propoxy Ethoxy, methylpropoxy Bis(4-methoxyphenyl), PEG chains
Molecular Weight (Da)* ~800–900 (estimated) 376.4 ~900–1000
Hydrophobicity High (C18 chain) Moderate (ethoxy) Low (PEG chains)
Potential Applications Surfactants, liquid crystals Pesticide Drug delivery systems

*Molecular weights estimated based on structural formulas.

Research Findings and Limitations

  • Hydrophobic Interactions: The octadecyloxy chain in the target compound likely enhances self-assembly in nonpolar environments, a property exploited in surfactants or lipid-based nanoparticles. This contrasts with PEG-containing analogs (e.g., 9a), which prioritize solubility .
  • Thermal Stability : The trisbenzene core may improve thermal stability compared to etofenprox’s single benzene ring, though fluorinated derivatives (e.g., flufenprox) would still outperform in high-temperature conditions .
  • Synthetic Challenges : The stereochemical complexity (± designation) and long alkyl chain may complicate purification, as seen in diastereomeric mixtures of analogous compounds .

Limitations : Direct experimental data (e.g., melting point, bioactivity) for the target compound are absent in the provided evidence. Comparisons are extrapolated from structural analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.